Cas no 560086-31-9 (Benzene, 1,1'-[1,4-butanediylbis(oxy)]bis[3-(bromomethyl)-)

Benzene, 1,1'-[1,4-butanediylbis(oxy)]bis[3-(bromomethyl)- structure
560086-31-9 structure
Product Name:Benzene, 1,1'-[1,4-butanediylbis(oxy)]bis[3-(bromomethyl)-
CAS No:560086-31-9
MF:C18H20Br2O2
MW:428.158204078674
CID:350102
PubChem ID:71444905
Update Time:2025-04-19

Benzene, 1,1'-[1,4-butanediylbis(oxy)]bis[3-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,1'-[1,4-butanediylbis(oxy)]bis[3-(bromomethyl)-
    • 1-(bromomethyl)-3-[4-[3-(bromomethyl)phenoxy]butoxy]benzene
    • 1,1'-[Butane-1,4-diylbis(oxy)]bis[3-(bromomethyl)benzene]
    • 560086-31-9
    • DTXSID40853653
    • Inchi: 1S/C18H20Br2O2/c19-13-15-5-3-7-17(11-15)21-9-1-2-10-22-18-8-4-6-16(12-18)14-20/h3-8,11-12H,1-2,9-10,13-14H2
    • InChI Key: GZWIJICSZVXRKS-UHFFFAOYSA-N
    • SMILES: BrCC1=CC=CC(=C1)OCCCCOC1C=CC=C(CBr)C=1

Computed Properties

  • Exact Mass: 425.983
  • Monoisotopic Mass: 425.98301g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 9
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46
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